Cas no 605661-85-6 (4-Chloropyridine-2,3-dicarboxylic acid)

• Product Name: 4-Chloropyridine-2,3-dicarboxylic acid
• CAS No: 605661-85-6
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• MDL: MFCD16652307
• CID: 1080321
• PubChem ID: 19854235
• Update Time: 2024-11-04

4-Chloropyridine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyridine-2,3-dicarboxylic acid
• 4-Chloro-2,3-pyridinedicarboxylic acid
• A904437
• AKOS022185066
• 4-CHLOROPYRIDINE-2,3-DICARBOXYLICACID
• 605661-85-6
• ZB0069
• C16063
• SCHEMBL6903612
• 2,3-Pyridinedicarboxylic acid, 4-chloro-
• DB-305562

• MDL： MFCD16652307
• Inchi： 1S/C7H4ClNO4/c8-3-1-2-9-5(7(12)13)4(3)6(10)11/h1-2H,(H,10,11)(H,12,13)
• InChI Key： ASZRIBNKXOGEDF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)O)C=1C(=O)O

Computed Properties

• Exact Mass: 200.98292
• Monoisotopic Mass: 200.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.684±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 173 ºC
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 87.49